Tetrahydrolinalool
Overview
Description
Synthesis Analysis
The synthesis of tetrahydrolinalool involves a process studied under different conditions, including variations in temperature, hydrogen pressure, and the weight ratio of catalyst to reactant. Catalysts such as the Lindlar catalyst, Raney Ni, and 5% Pd/C have been utilized in this process. Optimal conditions yielding this compound with high purity and yield include a temperature range of 90-92℃ and a hydrogen pressure of 2.0MPa for 4 hours, under the catalysis of 5% Pd/C, resulting in a yield of 96.3% and a purity of 96.5% from a residue containing 38.3% dihydrolinalool and 59.2% linalool (X. Jun, 2010).
Scientific Research Applications
Synthesis and Chemical Applications
Tetrahydrolinalool, a derivative of linalool, has been studied for its synthesis and chemical applications. Research by X. Jun (2010) focused on synthesizing this compound from the residue of linalool rectification. The study investigated different conditions of temperature and hydrogen pressure to optimize the yield and purity of this compound, highlighting its potential in industrial applications.
Biological Studies Using Model Organisms
The use of model organisms in biological studies is crucial for understanding complex biological processes. The protozoan Tetrahymena has been used extensively in research, as outlined by Papa Daouda Mar et al. (2019). Although not directly related to this compound, this research demonstrates the importance of model organisms in biological research, which could be applicable for studying the biological effects of this compound.
Biotransformation Studies
Biotransformation studies are essential to understand how substances are metabolized in biological systems. Research by A. Esmaeili and E. Hashemi (2011) on the biotransformation of myrcene by Pseudomonas aeruginosa highlights the potential of microbial processes in converting natural compounds into valuable derivatives, which could be relevant for this compound.
Pharmaceutical Applications
The development of new pharmaceutical products often involves the use of complex molecules like this compound. Research in pharmaceutical materials science, as discussed by Changquan Calvin Sun (2009), shows the importance of understanding the interplay between structure, properties, performance, and processing in drug development. This compound's unique chemical properties might make it a candidate for such applications.
Future Directions
The future outlook of the Tetrahydrolinalool Market looks promising . The market is expected to witness a steady growth rate during the forecasted period . This growth can be attributed to several factors, including the expanding population, rising urbanization, and increasing consumer awareness about personal grooming . Key market players are focusing on product innovation and developing new applications for this compound to cater to the evolving consumer demands .
Mechanism of Action
Target of Action
3,7-Dimethyloctan-3-ol, also known as Tetrahydrolinalool, is primarily used as a flavoring agent and fragrance ingredient . It is also used as a dispersing agent, emulsifying agent, and lubricant . .
Mode of Action
It is known to have a pleasant aroma and is often used as a fragrance ingredient . It can also be used as a solvent and as a base material for synthesizing various organic compounds .
Result of Action
The primary result of this compound’s action is its contribution to the flavor and fragrance of products in which it is used . It has a pleasant aroma and is often used as a fragrance ingredient . It can also be used as a solvent and as a base material for synthesizing various organic compounds .
Action Environment
The action of this compound can be influenced by various environmental factors. For example, its volatility and therefore its aroma can be affected by temperature . It is also biodegradable and may be hazardous to the environment, so water bodies should be given special attention .
properties
IUPAC Name |
3,7-dimethyloctan-3-ol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H22O/c1-5-10(4,11)8-6-7-9(2)3/h9,11H,5-8H2,1-4H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DLHQZZUEERVIGQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)(CCCC(C)C)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H22O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID7029110 | |
Record name | 3,7-Dimethyl-3-octanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID7029110 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
158.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Dry Powder, Liquid, Other Solid; Liquid, Clear colorless liquid; [EPA ChAMP: Hazard Characterization: Terpenoid Tertiary Acohols and Related Esters - 2010], colourless liquid with a distinct floral odour | |
Record name | 3-Octanol, 3,7-dimethyl- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Tetrahydrolinalool | |
Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
URL | https://haz-map.com/Agents/11572 | |
Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
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Record name | Tetrahydrolinalool | |
Source | Joint FAO/WHO Expert Committee on Food Additives (JECFA) | |
URL | https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/358/ | |
Description | The flavoring agent databse provides the most recent specifications for flavorings evaluated by JECFA. | |
Explanation | Permission from WHO is not required for the use of WHO materials issued under the Creative Commons Attribution-NonCommercial-ShareAlike 3.0 Intergovernmental Organization (CC BY-NC-SA 3.0 IGO) licence. | |
Solubility |
soluble in alcohol, most fixed oils; insoluble in water, 1 ml in 2 ml 70% alcohol (in ethanol) | |
Record name | Tetrahydrolinalool | |
Source | Joint FAO/WHO Expert Committee on Food Additives (JECFA) | |
URL | https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/358/ | |
Description | The flavoring agent databse provides the most recent specifications for flavorings evaluated by JECFA. | |
Explanation | Permission from WHO is not required for the use of WHO materials issued under the Creative Commons Attribution-NonCommercial-ShareAlike 3.0 Intergovernmental Organization (CC BY-NC-SA 3.0 IGO) licence. | |
Density |
0.823-0.829 | |
Record name | Tetrahydrolinalool | |
Source | Joint FAO/WHO Expert Committee on Food Additives (JECFA) | |
URL | https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/358/ | |
Description | The flavoring agent databse provides the most recent specifications for flavorings evaluated by JECFA. | |
Explanation | Permission from WHO is not required for the use of WHO materials issued under the Creative Commons Attribution-NonCommercial-ShareAlike 3.0 Intergovernmental Organization (CC BY-NC-SA 3.0 IGO) licence. | |
Vapor Pressure |
0.01 [mmHg] | |
Record name | Tetrahydrolinalool | |
Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
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CAS RN |
78-69-3, 57706-88-4 | |
Record name | Tetrahydrolinalool | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=78-69-3 | |
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Record name | 2,6-Dimethyl-6-octanol | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000078693 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | TETRAHYDROLINALOOL | |
Source | DTP/NCI | |
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Record name | 3-Octanol, 3,7-dimethyl- | |
Source | EPA Chemicals under the TSCA | |
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Record name | 3,7-Dimethyl-3-octanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID7029110 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3,7-dimethyloctan-3-ol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.001.031 | |
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Record name | (±)-3,7-dimethyloctan-3-ol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.055.357 | |
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Record name | TETRAHYDROLINALOOL | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/UM4XS5M134 | |
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Record name | 3,7-Dimethyl-3-octanol | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0035246 | |
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